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Compound of Interest

Compound Name: DMPU-HF Reagent

CAS No.: 287966-55-6

Cat. No.: B1446177

Get Quote

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery

and materials science. However, the direct use of hydrogen fluoride (HF), the most

fundamental and atom-economical fluorine source, is hampered by its high toxicity, corrosivity,

and difficult handling as a low-boiling gas.[1][2] To circumvent these challenges, complexes of

HF with organic bases, such as Olah's reagent (a pyridine-HF complex) and triethylamine-HF,

were developed.[2][3] While these reagents are more manageable liquids, their basic nature

reduces the acidity of the system and can interfere with many transition-metal catalysts by

strong coordination.[2][3]

This guide focuses on a "designer" HF-based fluorination reagent: the complex of 1,3-dimethyl-

3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) and hydrogen fluoride, commonly known as

DMPU-HF. This reagent was developed to retain the fluorinating power of HF while overcoming

the limitations of traditional amine-HF complexes.[2][3] DMPU-HF is a stable, liquid complex

formed through hydrogen bonding that provides a unique combination of high acidity and

compatibility with cationic metal catalysts, making it a superior choice for a variety of modern

synthetic transformations.[2][3][4]
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The key to DMPU-HF's advantageous properties lies in the selection of DMPU as a hydrogen-

bond acceptor. DMPU is a very weak nucleophile and is less basic than pyridine or

triethylamine.[2][3] This results in the DMPU-HF complex having a higher acidity than its

traditional counterparts.[2][3] Furthermore, DMPU is weakly coordinating, preventing it from

deactivating sensitive metal catalysts.[2][3] This guide provides an in-depth overview of the

physical and chemical properties of DMPU-HF, its applications, and detailed protocols for its

use.

Physicochemical and Safety Data
A clear understanding of the fundamental properties and hazards of DMPU-HF is essential for

its safe and effective use in a laboratory setting.

Physical and Chemical Properties
The DMPU-HF reagent is typically supplied as a 65% w/w solution of HF in DMPU.[3][5][6][7] It

is a light yellow to brown clear liquid that is sensitive to moisture and heat.[5]

Property Value Source(s)

CAS Number 287966-55-6 [7][8]

Molecular Formula C₆H₁₃FN₂O [7][8]

Molecular Weight 148.18 g/mol [8]

Appearance
Light yellow to Brown clear

liquid
[5]

HF Content 65.0 to 69.0 % (w/w) [3][5]

Storage Conditions
Refrigerate (0-10°C) under an

inert atmosphere
[5][7]

Stability Moisture and heat sensitive [5]

Safety and Handling
DMPU-HF is a highly toxic and corrosive material that demands stringent safety protocols. It is

fatal if swallowed, inhaled, or in contact with skin, and it causes severe skin burns and eye
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damage.[8] All manipulations must be carried out in a well-ventilated chemical fume hood by

trained personnel wearing appropriate personal protective equipment (PPE).

GHS Hazard Information:[8]

Pictograms: GHS05 (Corrosion), GHS06 (Skull and Crossbones)

Signal Word:Danger

Hazard Statements:

H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.

H314: Causes severe skin burns and eye damage.

Precautionary Statements (Selected):

P260: Do not breathe mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P284: Wear respiratory protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER/doctor.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
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Emergency Procedures: Due to the presence of hydrofluoric acid, exposure requires immediate

and specialized medical attention. Calcium gluconate gel should be readily available as a first

aid antidote for skin contact. Always consult the material's Safety Data Sheet (SDS) before

handling.[9]

Chemical Reactivity and Synthetic Applications
The utility of DMPU-HF stems from its ability to act as a potent nucleophilic fluoride source with

high acidity, enabling reactions that are inefficient with other HF complexes.

Mechanism of Action: The Advantage of High Acidity
The formation of the DMPU-HF complex is a simple hydrogen-bonding interaction.

Caption: Formation of the DMPU-HF hydrogen-bonded complex.

Unlike pyridine or triethylamine, DMPU is a non-basic and weakly coordinating hydrogen-bond

acceptor.[2][3] This means that the resulting complex possesses higher acidity, which is crucial

for activating substrates and catalysts.[2][3] For instance, DMPU-HF is acidic enough to

activate imidogold precatalysts for reactions like alkyne hydrofluorination, a transformation

where pyridine/HF is significantly less effective.[2]

Key Applications
Hydrofluorination of Alkynes: DMPU-HF, in conjunction with a gold catalyst, provides a highly

regioselective method for the mono- and dihydrofluorination of both terminal and internal

alkynes.[2][3][4] This yields synthetically valuable fluoroalkenes and gem-difluoromethylene

compounds, which are important building blocks in medicinal chemistry.[3] The reaction

demonstrates excellent functional group tolerance.[3] For example, alkene groups are well-

tolerated, allowing for selective hydrofluorination of alkynes in complex molecules.[3]

Fluoro-Prins Cyclization: The reagent is ideal for the diastereoselective synthesis of

substituted 4-fluorotetrahydropyrans and 4-fluoropiperidines via a fluoro-Prins reaction.[10]

Compared to traditional reagents, DMPU-HF delivers both higher yields and superior

diastereoselectivity in these cyclizations.[10]
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Bromofluorination of Alkenes: In the presence of an electrophilic bromine source like N-

bromosuccinimide (NBS), DMPU-HF efficiently converts alkenes into their corresponding

bromofluoro compounds.[10] The reaction proceeds with high reactivity and good

Markovnikov regioselectivity.[10]

Ring Opening of Aziridines and Epoxides: The acidic nature of DMPU-HF facilitates the

efficient ring-opening of strained heterocycles like aziridines and epoxides, providing access

to a wide range of β-fluoroamines and fluorohydrins.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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